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Compound of Interest

Compound Name:
Phosphoric acid, dodecyl diphenyl

ester

CAS No.: 27460-02-2

Cat. No.: B1266123

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological data for dodecyl diphenyl phosphate is limited in publicly

available literature. This guide summarizes the initial toxicity profile by leveraging data from

structurally similar compounds, primarily isodecyl diphenyl phosphate (IDDP) and the common

metabolite, diphenyl phosphate (DPhP), to infer potential toxicological endpoints. All data

presented should be interpreted with this consideration.

Executive Summary
Dodecyl diphenyl phosphate belongs to the broader class of organophosphate esters, which

are widely used as flame retardants and plasticizers. Due to the scarcity of direct toxicity data,

this document provides an initial toxicological assessment based on available information for

surrogate molecules, isodecyl diphenyl phosphate (IDDP) and diphenyl phosphate (DPhP). The

primary toxicological concerns identified through these surrogates include potential effects on

the liver, developmental toxicity, and endocrine disruption. This guide provides a summary of

key quantitative data, detailed experimental protocols from pertinent studies, and visual
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representations of experimental workflows and potential signaling pathways to aid in further

investigation and risk assessment.

Quantitative Toxicity Data
The following tables summarize the quantitative toxicity data available for surrogate

compounds, providing a preliminary understanding of the potential toxicological profile of

dodecyl diphenyl phosphate.

Table 1: In Vivo Mammalian Toxicity Data for Isodecyl Diphenyl Phosphate (IDDP)

Endpoint Species Route Value
Study
Reference

Benchmark Dose

(BMD) - Serum

Cholinesterase

Activity

Male Sprague

Dawley Rat
Gavage

< 66 mg/kg

bw/day

--INVALID-LINK--

[1]

No Observed

Adverse Effect

Level (NOAEL) -

Body Weight

Male Sprague

Dawley Rat
Gavage

1,054 mg/kg

bw/day

--INVALID-LINK--

[1]

Lowest

Observed

Adverse Effect

Level (LOAEL) -

Serum

Cholinesterase

Activity

Male Sprague

Dawley Rat
Gavage 66 mg/kg bw/day

--INVALID-LINK--

[1]

Table 2: In Vivo Aquatic Toxicity Data for Diphenyl Phosphate (DPhP)
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Endpoint Species
Exposure
Duration

Value
Study
Reference

LC50
Zebrafish (Danio

rerio) Embryo
96 hours

49.98 ± 7.06

mg/L

--INVALID-LINK--

[2]

Lowest

Observed Effect

Concentration

(LOEC) - Growth

Inhibition (Male)

Zebrafish (Danio

rerio)
120 days 35.6 µg/L

--INVALID-LINK--

[3]

No Observed

Effect

Concentration

(NOEC) - Growth

(Female)

Zebrafish (Danio

rerio)
120 days 35.6 µg/L

--INVALID-LINK--

[3]

Table 3: In Vitro Toxicity Data for Diphenyl Phosphate (DPhP)

Endpoint
Cell
Line/System

Concentration Effect
Study
Reference

Cytotoxicity

Chicken

Embryonic

Hepatocytes

Up to 1000 µM

(250 mg/L)

No significant

effect

--INVALID-LINK--

[2]

Transcriptional

Alterations

Chicken

Embryonic

Hepatocytes

Not specified

Altered more

transcripts than

parent

compound TPhP

--INVALID-LINK--

[2]

Experimental Protocols
Detailed methodologies for key experiments cited in this guide are provided below to facilitate

study replication and data comparison.
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In Vivo Repeat Dose Oral Toxicity Study in Rodents
(Based on NIEHS IDDP Study)

Test System: Male Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[1]

Administration: Oral gavage for 4 consecutive days.[1]

Dose Levels: 0, 66, 132, 264, 527, and 1,054 mg/kg body weight/day.[1]

Vehicle: Corn oil.

Observations:

Clinical observations were recorded daily.

Body weights were measured at the start and end of the study.[1]

Terminal Procedures (Day 4):

Animals were euthanized.

Blood was collected for clinical chemistry analysis, including serum cholinesterase activity.

[1]

Liver tissue was collected for gene expression analysis (transcriptomics).[1]

Necropsy was performed, and organ weights (liver, kidneys, etc.) were recorded.

Data Analysis:

Statistical analysis was used to compare dosed groups to the control group for body and

organ weights, and clinical chemistry parameters.

Benchmark dose (BMD) modeling was conducted for apical toxicological endpoints and

transcriptional changes.[1]
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Figure 1: Experimental Workflow for In Vivo Repeat Dose Oral Toxicity Study.
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Zebrafish Embryo Acute Toxicity Test (Based on DPhP
Studies)

Test System: Zebrafish (Danio rerio) embryos.

Exposure Period: 96 hours post-fertilization (hpf).

Test Concentrations: A range of DPhP concentrations, including a negative control (system

water). For developmental toxicity, concentrations up to 1000 µM were used.[4]

Exposure Conditions:

Static exposure in petri dishes.[4]

Controlled temperature and light-dark cycle.

Observations:

Mortality was assessed at 24, 48, 72, and 96 hpf to determine the LC50.

Developmental endpoints were evaluated, including hatching rate, survival, body length,

and cardiac parameters such as the distance between the sinus venosus and bulbus

arteriosis (SV-BA).[5][6][7]

Data Analysis:

The LC50 was calculated using appropriate statistical methods (e.g., probit analysis).

Developmental endpoint data were analyzed for significant differences between control

and treated groups.
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Figure 2: Workflow for Zebrafish Embryo Acute Toxicity Test.

Potential Signaling Pathways and Mechanisms of
Toxicity
Based on studies with DPhP, the following signaling pathways and mechanisms may be

relevant to the toxicity of dodecyl diphenyl phosphate.

Disruption of Lipid Metabolism via PPARα
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Studies in mice have shown that chronic exposure to DPhP can lead to a reduction in fatty acid

catabolic processes.[8][9][10] This is associated with the downregulation of genes regulated by

the peroxisome proliferator-activated receptor alpha (PPARα), a key regulator of lipid

metabolism in the liver.[8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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